Cas no 2228203-57-2 (O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine)

• Product Name: O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine
• CAS No: 2228203-57-2
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6264636
• PubChem ID: 165697651
• Update Time: 2025-06-07

O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine
• 2228203-57-2
• EN300-1749313
• O-[1-(1-ethyl-1H-pyrazol-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C7H13N3O/c1-3-10-5-4-7(9-10)6(2)11-8/h4-6H,3,8H2,1-2H3
• InChI Key： VFJVLZDSAGGCKS-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CN(CC)N=1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine

Introduction to O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS No. 2228203-57-2)

O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine, a compound with the chemical identifier CAS No. 2228203-57-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyrazole moiety, which is known for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

The pyrazole ring in O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine is particularly noteworthy, as it serves as a key pharmacophore that interacts with various biological targets. Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, emphasizing their ability to modulate enzyme activity and receptor binding. The presence of the ethyl group and the hydroxylamine substituent further enhances the compound's potential by introducing additional interaction points with biological systems.

One of the most compelling aspects of O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine is its structural versatility. This allows for modifications that can fine-tune its pharmacological profile, making it a valuable scaffold for developing novel therapeutic agents. Researchers have been exploring its potential in various disease models, including inflammation-related disorders and neoplastic conditions. The compound's ability to interact with multiple targets makes it an attractive candidate for multitarget drug design, a strategy that has shown promise in overcoming drug resistance and improving treatment outcomes.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine. Molecular docking studies have revealed its potential binding affinity to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory pathways. These findings align with the growing interest in developing selective inhibitors that can modulate these enzymes without significant side effects.

In addition to its anti-inflammatory properties, O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine has shown promise in anticancer research. Preliminary experiments have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The compound's mechanism of action appears to involve both direct targeting of cancer cells and modulation of the tumor microenvironment. These observations have sparked further investigation into its potential as a chemotherapeutic agent.

The synthesis of O-1-(1-ethyl-1H-pyrazol-3-yl)ethylhydroxylamine presents an interesting challenge due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to achieve high yields and purity levels, which are essential for subsequent biological evaluation.

One notable feature of this compound is its solubility profile, which has implications for formulation development. Owing to its polar nature, O-1-(1-ethyl-1H-pyrazol-3-y)ethylhydroxylamine can be dissolved in both aqueous and organic solvents, facilitating its use in various experimental settings. This property is particularly advantageous for pharmaceutical applications, where formulation flexibility is often required to achieve optimal drug delivery.

The safety profile of O-1-(1-et hyl - 1 H - pyrazol - 3 - yl ) eth yl hydro x y l am ine is another critical aspect that has been extensively studied. Acute toxicity assays have shown that the compound exhibits low toxicity at moderate doses, suggesting its potential for safe clinical use. However, further studies are needed to evaluate long-term effects and potential side reactions. These investigations are essential for ensuring that the compound can be safely translated from laboratory research to clinical applications.

Recent research has also explored the pharmacokinetic properties of O - 1 - ( 1 - eth yl - 1 H - pyraz ol - 3 - yl ) eth yl hydro x y l am ine . Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are crucial for optimizing dosing regimens and understanding how the compound behaves within the body over time. The ADME data will also inform decisions regarding drug formulation and delivery methods.

The future directions for research on O - 1 - ( 1 - eth yl - 1 H - pyraz ol - 3 - yl ) eth yl hydro x y l am ine are multifaceted . On one hand, researchers aim to refine synthetic routes to improve yield and reduce costs , making large-scale production more feasible . On the other hand , there is a strong focus on expanding biological evaluations to uncover new therapeutic applications . Additionally , exploring combination therapies involving this compound with other drugs may yield synergistic effects that could enhance treatment efficacy.

In conclusion , O - 1 - ( 1 - eth yl - 1 H - pyraz ol - 3 - yl ) eth yl hydro x y l am ine ( CAS No . 2228203 -57−2 ) represents a promising candidate for pharmaceutical development . Its unique structural features , coupled with preliminary evidence of biological activity , make it an attractive scaffold for designing novel therapeutic agents . As research continues to uncover more about its pharmacological properties , this compound holds significant potential for addressing various health challenges . The ongoing efforts in synthesis , characterization , and application development underscore its importance as a valuable asset in modern medicinal chemistry.